Cas no 78799-78-7 (4-cyanobenzene-1,2-dicarboxamide)

• Product Name: 4-cyanobenzene-1,2-dicarboxamide
• CAS No: 78799-78-7
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 984387
• PubChem ID: 334022
• Update Time: 2025-04-20

4-cyanobenzene-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-cyanobenzene-1,2-dicarboxamide
• DTXSID90318964
• NSC338215
• NSC-338215
• 78799-78-7

• Inchi： 1S/C9H7N3O2/c10-4-5-1-2-6(8(11)13)7(3-5)9(12)14/h1-3H,(H2,11,13)(H2,12,14)
• InChI Key： UIPRPGDYAFNCBR-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C#N)C=CC=1C(N)=O)N

Computed Properties

• Exact Mass: 189.05391
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.97